Cas no 64823-22-9 (3,4-Dimethyl-5-nitroaniline)

3,4-Dimethyl-5-nitroaniline is an organic compound with the molecular formula C₈H₁₀N₂O₂, featuring a nitro group and an amine group on a dimethyl-substituted benzene ring. This aromatic amine is primarily used as an intermediate in the synthesis of dyes, pigments, and pharmaceuticals due to its reactive nitro and amino functionalities. Its well-defined structure and stability under controlled conditions make it suitable for precise chemical transformations. The compound's solubility in organic solvents facilitates its incorporation into various synthetic processes. Careful handling is required due to potential sensitivity to light and heat. Its consistent purity and reactivity profile ensure reliable performance in specialized applications.
3,4-Dimethyl-5-nitroaniline structure
3,4-Dimethyl-5-nitroaniline structure
Product Name:3,4-Dimethyl-5-nitroaniline
CAS No:64823-22-9
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD09880021
CID:501217
PubChem ID:12381869
Update Time:2025-06-23

3,4-Dimethyl-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethyl-5-nitroaniline
    • Benzenamine,3,4-dimethyl-5-nitro-
    • 3,4-dimethyl-5-nitro-aniline
    • 3,4-dimethyl-5-nitro-benzenamine
    • 3-Nitro-5-amino-1,2-dimethyl-benzol
    • 5-Amino-3-nitro-1,2-xylene
    • 5-Amino-3-nitro-o-xylol
    • 6-Nitro-4-amino-o-xylol
    • AG-G-43480
    • CTK5C1745
    • STL377309
    • Benzenamine, 3,4-dimethyl-5-nitro-
    • AK117544
    • 5-Nitro-3,4-xylidine
    • FCH875253
    • 9916AB
    • BBL034069
    • AX8102264
    • AB0087677
    • ST24041162
    • MFCD09880021
    • 64823-22-9
    • CL9248
    • AKOS006311415
    • CS-W021801
    • AS-46260
    • DTXSID70495489
    • A867821
    • AMY31652
    • SCHEMBL13176891
    • 3 pound not4-Dimethyl-5-nitroaniline
    • MDL: MFCD09880021
    • Inchi: 1S/C8H10N2O2/c1-5-3-7(9)4-8(6(5)2)10(11)12/h3-4H,9H2,1-2H3
    • InChI Key: LRWWBVBRBWPHBA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC(=CC(C)=C1C)N)=O

Computed Properties

  • Exact Mass: 166.0743
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 331.3±37.0 °C at 760 mmHg
  • Flash Point: 154.1±26.5 °C
  • PSA: 69.16
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,4-Dimethyl-5-nitroaniline Pricemore >>

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